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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aflavazole is a naturally occurring indole diterpenoid first isolated from the fungus Aspergillus

flavus. As a member of this structurally complex class of secondary metabolites, aflavazole
has garnered interest for its potential biological activities, including its noted anti-insectan

properties. This technical guide provides a comprehensive overview of the available data on

the physical and chemical properties of aflavazole, details of its characterization, and insights

into its potential biological mechanisms of action.

Physicochemical Properties
At present, detailed quantitative physicochemical data for aflavazole, such as its melting point,

boiling point, and pKa, are not extensively reported in publicly accessible literature. The primary

focus of published research has been on its total synthesis and general classification. However,

based on its chemical structure and the properties of related indole diterpenoids, a number of

characteristics can be inferred.

Table 1: General Physicochemical Characteristics of Aflavazole
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Property Value/Description Source/Inference

Molecular Formula C₂₈H₃₅NO₂ PubChem CID: 3086633

Molecular Weight 433.6 g/mol
Calculated from molecular

formula

Appearance
Likely a solid at room

temperature

Inferred from related indole

diterpenoids

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, chloroform, and ethyl

acetate. Poorly soluble in

water.

Inferred from its nonpolar

diterpenoid and indole

moieties

Stability

Stable under standard

laboratory conditions. May be

sensitive to strong acids,

bases, and oxidizing agents.

General chemical stability of

indole alkaloids and

diterpenoids

Spectroscopic Data
The structural elucidation of aflavazole has been primarily achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Table 2: Key Spectroscopic Data for Aflavazole
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Spectroscopic Technique Key Findings and Parameters

¹H NMR

Complex aliphatic and aromatic proton signals

consistent with the indole and diterpenoid

backbone.

¹³C NMR

Resonances corresponding to the 28 carbon

atoms, including characteristic signals for the

indole ring system and the polycyclic diterpene

core.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS)

confirms the elemental composition and

molecular weight. Fragmentation patterns can

provide structural information.

Infrared (IR) Spectroscopy

Expected to show characteristic absorption

bands for N-H stretching (indole), C-H stretching

(aliphatic and aromatic), and C=C stretching

(aromatic).

UV-Vis Spectroscopy
Should exhibit absorption maxima characteristic

of the indole chromophore.

Experimental Protocols
Detailed experimental protocols for the determination of aflavazole's physical properties are

not available in the cited literature. However, standard methodologies for the characterization of

natural products would be employed.

General Protocol for Physicochemical Property
Determination:

Melting Point: Determined using a calibrated melting point apparatus. A small, crystalline

sample is heated at a controlled rate, and the temperature range over which the substance

melts is recorded.

Solubility: Assessed by adding a known amount of aflavazole to a specific volume of various

solvents at a controlled temperature. The solution is agitated, and the concentration of the
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dissolved solid is determined, often by spectrophotometry or gravimetric analysis after

solvent evaporation.

pKa Determination: Potentiometric titration is a common method. A solution of aflavazole is

titrated with a standard acid or base, and the pH is monitored with a calibrated pH meter. The

pKa is determined from the titration curve.

Spectroscopic Analysis Workflow:
The structural characterization of a natural product like aflavazole typically follows a

standardized workflow to ensure accurate data acquisition and interpretation.

Isolation & Purification

Spectroscopic Analysis

Structure Elucidation

Extraction from
Aspergillus flavus

Chromatographic
Purification (e.g., HPLC)

Mass Spectrometry
(HRMS)Molecular Formula

NMR Spectroscopy
(1H, 13C, 2D)

Connectivity

IR Spectroscopy
Functional Groups

UV-Vis Spectroscopy
Chromophore

Final Structure
of Aflavazole

Click to download full resolution via product page

Figure 1: General experimental workflow for the isolation and structural elucidation of
Aflavazole.

Biological Activity and Signaling Pathways
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Aflavazole is described as an anti-insectan agent.[1] While the specific molecular targets and

mechanisms of its insecticidal activity have not been fully elucidated, other indole diterpenoids

have been shown to exert their effects through various biological pathways.

Recent studies on other indole-containing compounds and diterpenes suggest that they can

modulate key cellular signaling pathways, such as the PI3K/Akt pathway, which is crucial for

cell growth, proliferation, and survival.[2][3][4] Although direct evidence for aflavazole's

interaction with the PI3K/Akt pathway is not yet available, it represents a plausible avenue for

its biological effects.

Postulated Signaling Pathway Involvement:
The PI3K/Akt signaling pathway is a critical regulator of cellular processes. External stimuli,

such as growth factors, activate receptor tyrosine kinases (RTKs), leading to the activation of

PI3K. PI3K then phosphorylates PIP2 to PIP3, which in turn activates Akt. Activated Akt can

then phosphorylate a variety of downstream targets to regulate cellular functions. It is

hypothesized that indole diterpenoids like aflavazole could potentially modulate this pathway at

various points.
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Figure 2: Hypothesized modulation of the PI3K/Akt signaling pathway by Aflavazole.
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Conclusion
Aflavazole remains a molecule of interest due to its unique chemical structure and biological

activity. While its total synthesis has been achieved, a comprehensive public profile of its

quantitative physical and chemical properties is still lacking. Further research is required to fully

characterize this natural product and to elucidate the precise molecular mechanisms underlying

its anti-insectan activity and its potential interactions with cellular signaling pathways such as

the PI3K/Akt pathway. Such studies will be invaluable for researchers in natural product

chemistry, chemical biology, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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